Cas no 143413-47-2 (L-Arginine,L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-)

(ARG) 9 (nona-l-arginine) is a cell penetrating peptide (CPP) consisting of 9 arginine residues (ARG) 9 has neuroprotective function, with an IC50 value of 0.78 in the glutamate model μ M
L-Arginine,L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl- structure
143413-47-2 structure
L-Arginine,L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-
143413-47-2
C54H110N36O10
1423.6864
MFCD08458590
108334

L-Arginine,L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl- Properties

Names and Identifiers

    • L-Arginine,L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-
    • (ARG)9
    • H-Arg-Arg-Arg-Arg-Arg-Arg-Arg-Arg-Arg-OH
    • Nonaarginine
    • (Arg)9 peptide
    • Arg-Arg-Arg-Arg-Arg-Arg-Arg-Arg-Arg
    • H(-Arg)9-OH,Nonaarginine
    • H-RRRRRRRRR-NH2
    • nona-L-arginine
    • Peptide R9
    • RRRRRRRRR
    • Nona-arginine
    • +Expand
    • MFCD08458590
    • XUNKPNYCNUKOAU-VXJRNSOOSA-N
    • InChI=1S/C54H110N36O10/c55-28(10-1-19-74-46(56)57)37(91)83-29(11-2-20-75-47(58)59)38(92)84-30(12-3-21-76-48(60)61)39(93)85-31(13-4-22-77-49(62)63)40(94)86-32(14-5-23-78-50(64)65)41(95)87-33(15-6-24-79-51(66)67)42(96)88-34(16-7-25-80-52(68)69)43(97)89-35(17-8-26-81-53(70)71)44(98)90-36(45(99)100)18-9-27-82-54(72)73/h28-36H,1-27,55H2,(H,83,91)(H,84,92)(H,85,93)(H,86,94)(H,87,95)(H,88,96)(H,89,97)(H,90,98)(H,99,100)(H4,56,57,74)(H4,58,59,75)(H4,60,61,76)(H4,62,63,77)(H4,64,65,78)(H4,66,67,79)(H4,68,69,80)(H4,70,71,81)(H4,72,73,82)/t28-,29-,30-,31-,32-,33-,34-,35-,36-/m0/s1
    • [R][R][R][R][R][R][R][R][R]

Computed Properties

  • 1422.92000
  • 37
  • 46
  • 70
  • 100

Experimental Properties

  • 3.19200
  • 853.22000

L-Arginine,L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl- Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P009BI3-1mg
H-ARG-ARG-ARG-ARG-ARG-ARG-ARG-ARG-ARG-OH
143413-47-2 98%
1mg
$176.00 2024-06-20
A2B Chem LLC
AE34011-25mg
H-ARG-ARG-ARG-ARG-ARG-ARG-ARG-ARG-ARG-OH
143413-47-2 97%
25mg
$80.00 2024-04-20
Aaron
AR009BQF-1mg
H-ARG-ARG-ARG-ARG-ARG-ARG-ARG-ARG-ARG-OH
143413-47-2 98%
1mg
$224.00
eNovation Chemicals LLC
D678981-1mg
(Arg)9
143413-47-2 98%
1mg
$215 2022-09-11
TargetMol Chemicals
T13976-100 mg
(Arg)9
143413-47-2 98%
100MG
¥ 1,995 2023-07-11
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
L55580-1g
L-Arginine,L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-
143413-47-2 98%
1g
¥3650.0 2024-07-19
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
N911020-1mg
Nona-arginine
143413-47-2 98%
1mg
¥2,045.70 2022-09-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-HE468-50mg
L-Arginine,L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-
143413-47-2 97%
50mg
801.0CNY
SHENG KE LU SI SHENG WU JI SHU
sc-396814-1 mg
(Arg)9,
143413-47-2
1mg
¥692.00 2023-07-10
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajce54194-1mg
(Arg)9
143413-47-2 98%
1mg
¥1168.00 2023-09-07

L-Arginine,L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl- Suppliers

Go Top Peptide Biotech
Audited Supplier Audited Supplier
(CAS:143413-47-2)
SHEN YONG GANG
13735575465
Sales@gotopbio.com
Hangzhou Taijia Biotech Co.,Ltd
Audited Supplier Audited Supplier
(CAS:143413-47-2)
LAI JING LI
13336049365
3007955256@qq.com

L-Arginine,L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl- Related Literature

143413-47-2 (L-Arginine,L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-) Related Products

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
https://www.peptidee.com/
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
http://www.tiananbio.com/index_en.html
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Guanchuang Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
http://en.gcbiotechnology.com/
shanghaixianding
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
http://www.9dingchem.com/